Cas no 106007-99-2 (2-2-(Ethylamino)ethoxyethan-1-ol)

• Product Name: 2-2-(Ethylamino)ethoxyethan-1-ol
• CAS No: 106007-99-2
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• MDL: MFCD11166432
• CID: 1173300
• PubChem ID: 28727773
• Update Time: 2025-05-17

2-2-(Ethylamino)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(ethylamino)ethoxy]-
• 2-[2-(ethylamino)ethoxy]ethanol
• CQRNPUSDYPNGDN-UHFFFAOYSA-N
• AKOS009068684
• G50906
• CS-0238877
• 2-[2-(ethylamino)ethoxy]ethan-1-ol
• SCHEMBL2231058
• 106007-99-2
• EN300-201578
• 2-2-(Ethylamino)ethoxyethan-1-ol

• MDL： MFCD11166432
• Inchi： 1S/C6H15NO2/c1-2-7-3-5-9-6-4-8/h7-8H,2-6H2,1H3
• InChI Key： CQRNPUSDYPNGDN-UHFFFAOYSA-N
• SMILES： O(CCO)CCNCC

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-2-(Ethylamino)ethoxyethan-1-ol

2-(Ethylamino)ethoxyethan-1-ol (CAS No. 106007-99-2): A Comprehensive Overview

2-(Ethylamino)ethoxyethan-1-ol, also known by its CAS registry number 106007-99-2, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as EEEO (Ethylamino Ethoxy Ethanol), belongs to the class of alcohols and is characterized by its amino alcohol functionality. The molecule consists of an ethoxy group attached to an ethylamine moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(Ethylamino)ethoxyethan-1-ol is C5H13NO2, and its molecular weight is approximately 115.18 g/mol. The compound exists as a colorless liquid with a characteristic odor, and it is sparingly soluble in water but fully miscible with organic solvents such as ethanol and acetone. Its physical properties, including boiling point (~145°C) and melting point (-65°C), make it suitable for use in various chemical processes under different temperature conditions.

Recent studies have highlighted the potential of EEEO in the field of drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in emulsions and nanoparticles, enhancing the bioavailability of hydrophobic drugs. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that EEEO can significantly improve the encapsulation efficiency of curcumin in polymeric nanoparticles, making it a promising candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, EEEO has found utility in the cosmetics industry as a conditioning agent and surfactant. Its ability to form stable micelles in aqueous solutions makes it ideal for use in shampoos, conditioners, and other personal care products. A 2023 research article in *Cosmetic Chemistry Today* reported that EEEO exhibits excellent wetting properties and reduces scalp irritation when used in hair care products.

The synthesis of EEEO typically involves a multi-step process, including nucleophilic substitution and acid-catalyzed esterification. Recent advancements in green chemistry have led to the development of more sustainable methods for its production. For example, researchers have successfully utilized enzymatic catalysis to synthesize EEEO with higher yields and reduced environmental impact compared to traditional methods.

From an environmental perspective, the biodegradability of EEEO has been extensively studied. According to a 2023 report by the European Chemicals Agency (ECHA), EEEO demonstrates moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other similar compounds. However, further research is needed to assess its long-term ecological effects.

In conclusion, 2-(Ethylamino)ethoxyethan-1-ol (CAS No. 106007-99-2) is a multifaceted compound with diverse applications across pharmaceuticals, cosmetics, and chemical industries. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance as a valuable intermediate in modern chemistry.